Cas no 2171781-70-5 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopent-4-ynoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopent-4-ynoic acid
• CAS No: 2171781-70-5
• MF: C₂₄H₂₁F₃N₂O₅
• MW: 474.429157018662
• CID: 6276407
• PubChem ID: 165562867
• Update Time: 2025-05-22

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopent-4-ynoic acid
• EN300-1544467
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]pent-4-ynoic acid
• 2171781-70-5

• Inchi： 1S/C24H21F3N2O5/c1-2-7-19(22(31)32)28-21(30)12-20(24(25,26)27)29-23(33)34-13-18-16-10-5-3-8-14(16)15-9-4-6-11-17(15)18/h1,3-6,8-11,18-20H,7,12-13H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： OCVUWAOXUIJBMC-UHFFFAOYSA-N
• SMILES： FC(C(CC(NC(C(=O)O)CC#C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 474.14025626g/mol
• Monoisotopic Mass: 474.14025626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopent-4-ynoic acid

Recent Advances in the Study of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopent-4-ynoic acid (CAS: 2171781-70-5)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopent-4-ynoic acid (CAS: 2171781-70-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a trifluorobutylamide moiety, has been explored for its potential applications in peptide synthesis, drug discovery, and targeted therapeutics. Recent studies have focused on its role as a versatile building block in the development of novel bioactive compounds.

One of the key areas of research involving this compound is its utility in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective group for amines, enabling selective deprotection under mild conditions, which is crucial for the stepwise assembly of peptides. Recent advancements have demonstrated that the trifluorobutylamide segment enhances the stability and bioavailability of peptide derivatives, making this compound particularly valuable for the synthesis of therapeutic peptides with improved pharmacokinetic properties.

In addition to its applications in peptide synthesis, 2171781-70-5 has been investigated for its potential in the development of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use as a scaffold for designing inhibitors targeting specific enzymes involved in inflammatory pathways. The study reported that derivatives of this compound exhibited potent inhibitory activity against key enzymes, with IC50 values in the nanomolar range, suggesting its promise as a lead compound for anti-inflammatory drug development.

Another notable application of this compound is in the field of bioconjugation. Researchers have utilized its alkyne functional group for click chemistry reactions, enabling the efficient labeling and modification of biomolecules. A recent publication in Angewandte Chemie detailed the use of 2171781-70-5 in the site-specific modification of proteins, demonstrating its compatibility with bioorthogonal chemistry strategies. This approach has opened new avenues for the development of targeted drug delivery systems and diagnostic tools.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2171781-70-5. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A 2024 study in Organic Process Research & Development reported a scalable synthesis protocol that achieved a 70% overall yield, addressing some of the scalability issues associated with this compound. These advancements are expected to facilitate its broader adoption in both academic and industrial settings.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopent-4-ynoic acid (CAS: 2171781-70-5) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications span peptide synthesis, small-molecule drug development, and bioconjugation, with recent studies underscoring its potential to address unmet medical needs. Ongoing research efforts are likely to further elucidate its mechanistic insights and expand its utility in therapeutic and diagnostic applications.